Cas no 1261792-57-7 (3-(4-bromo-3-fluorophenyl)propanal)

• Product Name: 3-(4-bromo-3-fluorophenyl)propanal
• CAS No: 1261792-57-7
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 4961677
• PubChem ID: 117333480
• Update Time: 2025-05-21

3-(4-bromo-3-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4'-Bromo-3'-fluorophenyl)propionaldehyde
• 3-(4-bromo-3-fluorophenyl)propanal

• Inchi： 1S/C9H8BrFO/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-6H,1-2H2
• InChI Key： JAVUKHCHOBGISV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 3-(4-bromo-3-fluorophenyl)propanal

3-(4-Bromo-3-Fluorophenyl)Propanal: A Comprehensive Overview

3-(4-Bromo-3-Fluorophenyl)Propanal, also known by its CAS number 1261792-57-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a propanal group attached to a substituted phenyl ring. The presence of bromine and fluorine substituents on the aromatic ring imparts distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(4-Bromo-3-Fluorophenyl)Propanal typically involves multi-step organic reactions, often utilizing coupling reactions or oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further optimizing the production process.

In terms of physical properties, 3-(4-Bromo-3-Fluorophenyl)Propanal exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating moderate stability at elevated temperatures but susceptibility to strong oxidizing agents.

The chemical reactivity of 3-(4-Bromo-3-Fluorophenyl)Propanal is influenced by the electron-withdrawing effects of the bromine and fluorine substituents. These groups activate the aromatic ring towards electrophilic substitution reactions, particularly at the para position relative to the propanal group. Recent studies have demonstrated its utility in Suzuki-Miyaura coupling reactions, where it serves as an effective substrate for forming biaryl compounds with high regioselectivity.

Applications of 3-(4-Bromo-3-Fluorophenyl)Propanal span across multiple domains. In pharmaceutical research, it has been employed as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases. Its role in drug discovery has been bolstered by its ability to modulate key cellular pathways through precise structural modifications.

In materials science, this compound has found use in the development of advanced polymers and coatings. The propanal group provides sites for polymerization, while the substituted phenyl ring contributes to thermal stability and mechanical strength. Researchers have recently explored its potential in creating stimuli-responsive materials that exhibit reversible changes in properties under external stimuli such as temperature or pH.

The environmental impact of 3-(4-Bromo-3-Fluorophenyl)Propanal has also been a topic of interest. Studies on its biodegradation pathways reveal that it undergoes microbial transformation under aerobic conditions, with complete mineralization occurring within 28 days. This suggests that proper waste management practices can mitigate its environmental footprint.

In conclusion, 3-(4-Bromo-3-Fluorophenyl)Propanal, CAS number 1261792-57-7, stands out as a versatile compound with diverse applications across chemistry and materials science. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.